Cas no 75092-39-6 (1-methyl-1H-pyrazole-3,5-dicarboxylic acid)

1-Methyl-1H-pyrazole-3,5-dicarboxylic acid is a heterocyclic dicarboxylic acid derivative with a pyrazole core structure. Its key advantages include its bifunctional reactivity, owing to the presence of two carboxylic acid groups, which makes it a versatile intermediate in organic synthesis and pharmaceutical applications. The methyl substitution at the 1-position enhances stability and influences regioselectivity in further derivatization. This compound is particularly useful in the preparation of coordination complexes, ligands, and bioactive molecules due to its chelating properties and structural rigidity. Its high purity and well-defined reactivity profile make it a reliable building block for research and industrial applications.
1-methyl-1H-pyrazole-3,5-dicarboxylic acid structure
75092-39-6 structure
Product Name:1-methyl-1H-pyrazole-3,5-dicarboxylic acid
CAS No:75092-39-6
MF:C6H6N2O4
MW:170.122841358185
MDL:MFCD02090834
CID:1772069
PubChem ID:598435
Update Time:2025-08-05

1-methyl-1H-pyrazole-3,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-methylpyrazole-3,5-dicarboxylic Acid
    • 1-Methyl-1H-pyrazole-3,5-dicarboxylic acid
    • 1H-Pyrazole-3,5-dicarboxylic acid, 1-methyl-
    • AC1LCBIC
    • SureCN70171
    • CTK7J1019
    • MolPort-000-157-490
    • ALBB-005280
    • SBB019481
    • AG-664
    • AS-42022
    • 1-methylpyrazole-3,5 -dicarboxylic acid
    • 1-Methyl-1H-pyrazole-3,5-dicarboxylicacid
    • CS-D0298
    • BBL038276
    • XH1288
    • SCHEMBL70171
    • 75092-39-6
    • InChI=1/C6H6N2O4/c1-8-4(6(11)12)2-3(7-8)5(9)10/h2H,1H3,(H,9,10)(H,11,12
    • 1-Methyl-1H-pyrazole-3,5-dicarboxylic acid #
    • MFCD02090834
    • STK301623
    • DB-013785
    • AG-664/25098008
    • AKOS000304130
    • EN300-83467
    • DTXSID20344635
    • 1-methyl-1H-pyrazole-3,5-dicarboxylic acid
    • MDL: MFCD02090834
    • Inchi: 1S/C6H6N2O4/c1-8-4(6(11)12)2-3(7-8)5(9)10/h2H,1H3,(H,9,10)(H,11,12)
    • InChI Key: MFKWUVYTAQKQMF-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C(=O)O)=NN1C)=O

Computed Properties

  • Exact Mass: 170.03275668g/mol
  • Monoisotopic Mass: 170.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 92.4Ų

1-methyl-1H-pyrazole-3,5-dicarboxylic acid Security Information

  • HazardClass:IRRITANT

1-methyl-1H-pyrazole-3,5-dicarboxylic acid Pricemore >>

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Additional information on 1-methyl-1H-pyrazole-3,5-dicarboxylic acid

Recent Advances in the Study of 1-Methyl-1H-pyrazole-3,5-dicarboxylic Acid (CAS: 75092-39-6)

1-Methyl-1H-pyrazole-3,5-dicarboxylic acid (CAS: 75092-39-6) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic dicarboxylic acid derivative has shown promising potential in various applications, including drug discovery, material science, and biochemical studies. The compound's unique structural features, characterized by the presence of both pyrazole and carboxylic acid functional groups, make it a versatile scaffold for the development of novel therapeutic agents and functional materials.

Recent studies have focused on exploring the synthetic methodologies and pharmacological properties of 1-methyl-1H-pyrazole-3,5-dicarboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of potent kinase inhibitors. The researchers successfully utilized this compound to develop a series of derivatives targeting the ATP-binding site of protein kinases, showing significant inhibitory activity against several cancer-related kinases with IC50 values in the low micromolar range.

In the field of material science, a breakthrough study published in ACS Applied Materials & Interfaces (2023) revealed that metal-organic frameworks (MOFs) incorporating 1-methyl-1H-pyrazole-3,5-dicarboxylic acid as a linker exhibited exceptional gas storage capacity and selective adsorption properties. The researchers attributed these properties to the compound's ability to form stable coordination complexes with various metal ions while maintaining porosity in the resulting framework structures.

From a biochemical perspective, investigations into the compound's mechanism of action have uncovered interesting interactions with biological targets. A 2024 study in Biochemistry demonstrated that 1-methyl-1H-pyrazole-3,5-dicarboxylic acid can act as a competitive inhibitor of certain metabolic enzymes, particularly those involved in nucleotide biosynthesis pathways. This finding opens new possibilities for developing antimicrobial and anticancer agents targeting these essential metabolic routes.

The compound's safety profile and pharmacokinetic properties have also been subjects of recent research. Toxicology studies conducted in 2023 showed favorable in vitro safety parameters, with no significant cytotoxicity observed in normal cell lines at therapeutic concentrations. However, researchers noted that further in vivo studies are needed to fully evaluate its potential for clinical applications.

Looking forward, the versatility of 1-methyl-1H-pyrazole-3,5-dicarboxylic acid continues to inspire innovative research directions. Current investigations are exploring its potential in drug delivery systems, as a chelating agent in diagnostic imaging, and as a building block for novel biomaterials. The compound's commercial availability (typically priced at $150-200 per gram for research quantities) and relatively straightforward synthesis make it accessible for both academic and industrial research applications.

In conclusion, 1-methyl-1H-pyrazole-3,5-dicarboxylic acid (CAS: 75092-39-6) represents a valuable chemical entity with diverse applications in pharmaceutical and materials research. The recent studies highlighted in this brief demonstrate its growing importance as a multifunctional compound, with potential to contribute significantly to advances in medicinal chemistry, materials science, and biochemical research. Future research directions will likely focus on expanding its therapeutic applications and optimizing its physicochemical properties for specific applications.

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